4-Methyl-2,3-dihydropyrido[3,2-e][1,2,4]thiadiazine 1,1-dioxide

• CAS No.: 163137-04-0
• Molecular Formula: C7H9N3O2S
• Molecular Weight: 199.23 g/mol
• IUPAC Name: 4-methyl-2,3-dihydropyrido[3,2-e][1,2,4]thiadiazine 1,1-dioxide
• InChI: InChI=1S/C7H9N3O2S/c1-10-5-9-13(11,12)7-6(10)3-2-4-8-7/h2-4,9H,5H2,1H3
• InChI Key: KEUIWYSBVWTQJP-UHFFFAOYSA-N
• SMILES: CN1CNS(=O)(=O)C2=C1C=CC=N2
• Synonyms: 2H-Pyrido[3,2-e]-1,2,4-thiadiazine,3,4-dihydro-4-methyl-,1,1-dioxide(9CI)

Description

4-Methyl-2,3-dihydropyrido[3,2-e][1,2,4]thiadiazine 1,1-dioxide, also known as this compound, is a useful research compound. Its molecular formula is C7H9N3O2S and its molecular weight is 199.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.08 g of NaBH4 is added to a solution of 0.1 g of 4-methyl-4H-pyrido[3,2-e][1,2,4]thiadiazine 1,1- dioxide (Example 63) in 6 cm3 of isopropanol. The mixture is kept stirring at ambient temperature for 45 minutes. The solvent is then removed under partial vacuum and the residue is treated with 5 cm3 of water. The suspension obtained is adjusted to a pH of 7 and then extracted with chloroform (3 times 100 cm3). The organic phase is washed with water (25 cm3), dried (MgSO4) and then concentrated to dryness to provide the title compound.